Cas no 1001853-59-3 (Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate)

• Product Name: Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate
• CAS No: 1001853-59-3
• MF: C₁₂H₁₉F₂NO₄
• MW: 279.280370950699
• CID: 3163968
• PubChem ID: 91825949
• Update Time: 2025-06-14

Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate
• 1001853-59-3
• (S)-1-tert-Butyl2-ethyl4,4-difluoropyrrolidine-1,2-dicarboxylate
• CMNMGOSQTYXYGN-QMMMGPOBSA-N
• (S)-1-tert-Butyl 2-ethyl 4,4-difluoropyrrolidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-ethyl (2S)-4,4-difluoropyrrolidine-1,2-dicarboxylate

• Inchi： 1S/C12H19F2NO4/c1-5-18-9(16)8-6-12(13,14)7-15(8)10(17)19-11(2,3)4/h8H,5-7H2,1-4H3/t8-/m0/s1
• InChI Key： CMNMGOSQTYXYGN-QMMMGPOBSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)[C@H](C(=O)OCC)C1)F

Computed Properties

• Exact Mass: 279.128214g/mol
• Monoisotopic Mass: 279.128214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.28g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8Ų

Additional information on Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate

Recent Advances in the Application of Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate (CAS: 1001853-59-3) in Chemical Biology and Pharmaceutical Research

Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate (CAS: 1001853-59-3) is a fluorinated pyrrolidine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors and peptidomimetics. Recent studies have highlighted its role in enhancing metabolic stability and bioavailability of therapeutic agents, making it a valuable scaffold in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate as a building block for the synthesis of novel SARS-CoV-2 main protease inhibitors. The study demonstrated that the incorporation of this fluorinated pyrrolidine moiety significantly improved the binding affinity and selectivity of the inhibitors, attributed to the electron-withdrawing effects of the fluorine atoms and the conformational rigidity imparted by the pyrrolidine ring. These findings underscore the potential of this compound in addressing emerging viral threats.

Another notable application of Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate was reported in a 2022 ACS Chemical Biology article, where it was utilized in the design of fluorinated peptidomimetics targeting G protein-coupled receptors (GPCRs). The study revealed that the difluoropyrrolidine scaffold enhanced the metabolic stability of the peptidomimetics while maintaining their receptor-binding potency. This approach offers a promising strategy for the development of long-acting GPCR modulators with reduced susceptibility to enzymatic degradation.

Recent advancements in synthetic methodologies have also facilitated the scalable production of Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate. A 2023 Organic Process Research & Development publication detailed an optimized asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%) under mild reaction conditions. This progress addresses previous challenges associated with the large-scale preparation of enantiomerically pure fluorinated pyrrolidines, thereby supporting their broader adoption in industrial drug development.

In addition to its pharmaceutical applications, Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate has been employed as a versatile chiral auxiliary in asymmetric catalysis. A 2023 Chemical Communications study demonstrated its utility in the enantioselective synthesis of β-amino acids, which are critical components of many bioactive peptides and small-molecule drugs. The fluorinated pyrrolidine framework was shown to effectively control stereochemistry in key bond-forming steps, highlighting its dual role as both a synthetic intermediate and a chiral director.

Looking ahead, the unique properties of Ethyl (R)-1-Boc-4,4-difluoropyrrolidine-2-carboxylate position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is exploring its potential in targeted protein degradation, where its structural features may contribute to the design of effective PROTACs (proteolysis-targeting chimeras). Furthermore, its application in radiopharmaceuticals, particularly in the synthesis of fluorine-18 labeled compounds for positron emission tomography (PET) imaging, represents an exciting frontier in diagnostic agent development.